6-amino-3-(3,4-dimethoxyphenethyl)-2H-1,3-benzoxazine-2,4(3H)-dione

• IUPAC Name: 6-amino-3-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-benzoxazine-2,4-dione
• InChI: InChI=1S/C18H18N2O5/c1-23-15-5-3-11(9-16(15)24-2)7-8-20-17(21)13-10-12(19)4-6-14(13)25-18(20)22/h3-6,9-10H,7-8,19H2,1-2H3
• InChI Key: MXBUTGIKKKEJOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC(=C3)N)OC2=O)OC
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol
• CAS No.: 900015-13-6

Description

“6-amino-3-(3,4-dimethoxyphenethyl)-2H-1,3-benzoxazine-2,4(3H)-dione” is a chemical compound with the molecular formula C18H18N2O5. It has a molecular weight of 342.35.

Scientific Research Applications

Synthesis and Chemical Transformations

6-Amino-3-(3,4-dimethoxyphenethyl)-2H-1,3-benzoxazine-2,4(3H)-dione and its derivatives are involved in various synthetic and chemical transformations, highlighting their potential in organic chemistry and medicinal chemistry. For instance, the cleavage of pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones with thiocarbonohydrazide can yield mixtures of 4-amino-6-(acylmethyl)-3-sulfanylidene-3,4-dihydro-1,2,4-triazin-5(2H)-ones and 6-substituted 1,4-benzoxazine-2,3-diones. These reactions, involving a sequence of nucleophilic transformations, offer a pathway for synthesizing substituted 4-amino-1,2,4-triazines, compounds of interest for their medicinal and pharmacological potential (Kobelev et al., 2019).

Antimycobacterial Activity

Some derivatives of this compound have been synthesized and tested for antimycobacterial activity. Research indicates that certain halogenated derivatives show significant in vitro activity against various strains of mycobacterium, suggesting their potential as antituberculotics. The synthesis of these compounds follows specific reactions, and their structure-activity relationships have been explored to optimize their antimycobacterial efficacy (Waisser et al., 2007).

Siderophore Components for Antibiotics

The benzoxazine derivatives have also been studied as siderophore components for antibiotics. These compounds, when conjugated with β-lactam antibiotics, show a significantly increased antibacterial activity against Gram-negative bacteria. This suggests their utility in enhancing the efficacy of existing antibiotics by facilitating their penetration through bacterial membranes, leveraging iron transport systems (Wittmanna et al., 2000).

Cascade Recyclization and Novel Derivatives

Further research into the chemical properties of benzoxazine derivatives includes the study of cascade recyclization reactions. These reactions provide insights into the formation of complex molecules, offering potential pathways for the synthesis of novel compounds with possible applications in drug development and synthetic chemistry (Maslivets & Maslivets, 2016).